3-(2-Chloro-5-methylphenyl)butan-2-ol

• Molecular Formula: C11H15ClO
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 3-(2-chloro-5-methylphenyl)butan-2-ol
• InChI: InChI=1S/C11H15ClO/c1-7-4-5-11(12)10(6-7)8(2)9(3)13/h4-6,8-9,13H,1-3H3
• InChI Key: ZABJWGJXYOUQRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)C(C)C(C)O

Description

3-(2-Chloro-5-methylphenyl)butan-2-ol is a secondary alcohol featuring a substituted phenyl group at the β-position of the butan-2-ol backbone. Its molecular formula is C₁₁H₁₅ClO, with a calculated molecular weight of 198.69 g/mol. The compound’s structure includes a chlorine atom at the 2-position and a methyl group at the 5-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Chloro-5-methylphenyl)butan-2-ol typically involves the reaction of 2-chloro-5-methylbenzaldehyde with a suitable Grignard reagent, followed by reduction. The reaction conditions often include:

Solvent: Anhydrous ether or tetrahydrofuran (THF)

Temperature: -10°C to 0°C for the Grignard reaction, followed by room temperature for the reduction step

Reagents: Grignard reagent (e.g., methylmagnesium bromide), reducing agent (e.g., sodium borohydride)

Industrial Production Methods

In an industrial setting, the production of 3-(2-Chloro-5-methylphenyl)butan-2-ol may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

3-(2-Chloro-5-methylphenyl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form the corresponding ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be further reduced to form the corresponding alkane using hydrogenation catalysts.

Substitution: The chlorine atom on the aromatic ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium or chromium trioxide in acetone.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: 3-(2-Chloro-5-methylphenyl)butan-2-one

Reduction: 3-(2-Chloro-5-methylphenyl)butane

Substitution: 3-(2-Methoxy-5-methylphenyl)butan-2-ol

Scientific Research Applications

3-(2-Chloro-5-methylphenyl)butan-2-ol has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-5-methylphenyl)butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve the modulation of biochemical processes, including enzyme inhibition or receptor activation.

Comparison with Similar Compounds

Structural and Functional Analogues

Chlorinated/Fluorinated Aromatic Alcohols

3-(3-Fluoro-5-methylphenyl)butan-2-ol (CAS: 1541017-79-1) Molecular Formula: C₁₁H₁₅FO Molecular Weight: 182.23 g/mol Key Differences: Replaces chlorine with fluorine at the 3-position of the phenyl ring.

Voriconazole Intermediate (CAS: 188416-35-5)

• Structure : Contains a pyrimidinyl and difluorophenyl group.
• Applications : Serves as an achiral intermediate for the antifungal drug Voriconazole. The difluorophenyl group enhances bioactivity via electron-withdrawing effects, contrasting with the target compound’s chloro-methyl substitution, which may prioritize lipophilicity .

Agrochemical Derivatives

Bitertanol (CAS: 55179-31-2) Molecular Formula: C₂₀H₂₃N₃O₂ Structure: Features a biphenyl group and triazole ring. Applications: Fungicide with broad-spectrum activity. The triazole moiety enables metal-binding interactions, unlike the target compound’s simpler phenyl substituents, which lack heterocyclic functional groups .

Triadimenol (CAS: 55219-65-3) Structure: Contains a chlorophenoxy group and triazole. Applications: Systemic fungicide. The chlorophenoxy group enhances bioavailability, whereas the target compound’s chloro-methyl substitution may limit membrane permeability due to increased hydrophobicity .

Physical and Chemical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Substituents	Applications
3-(2-Chloro-5-methylphenyl)butan-2-ol	198.69	Not reported	Not reported	2-Cl, 5-Me phenyl	Hypothesized intermediate
3-(3-Fluoro-5-methylphenyl)butan-2-ol	182.23	Not reported	Not reported	3-F, 5-Me phenyl	Research chemical
3-Methyl-3-buten-1-ol	86.13	132	0.85	Allylic alcohol	Solvent, synthesis
Bitertanol	329.42	Not reported	Not reported	Biphenyl, triazole	Fungicide

Key Observations :

• Branching Effects : Linear alcohols (e.g., butan-1-ol) exhibit higher boiling points than branched isomers (e.g., butan-2-ol) due to increased surface area for intermolecular interactions .
• Conversely, chlorine’s larger size may increase steric effects in reactions .